![molecular formula C13H25ClN2O2 B2987594 Tert-butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydro-1H-1,6-naphthyridine-6-carboxylate;hydrochloride CAS No. 2490344-78-8](/img/structure/B2987594.png)
Tert-butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydro-1H-1,6-naphthyridine-6-carboxylate;hydrochloride
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Overview
Description
This compound is a complex organic molecule that likely contains a naphthyridine backbone, which is a type of nitrogen-containing heterocyclic compound . It also seems to have a carboxylate functional group attached to a tert-butyl group .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of the naphthyridine ring and the tert-butyl group .Chemical Reactions Analysis
The chemical reactions that this compound could undergo would depend on its exact structure and the conditions under which it is stored or used. The carboxylate group might make it reactive with acids or bases, and the naphthyridine ring could potentially participate in various organic reactions .Scientific Research Applications
Enantioselective Fluorescence Sensing and Synthesis
- The compound has been utilized in the synthesis of C2-symmetric ligands, which form highly fluorescent scandium complexes. These complexes can be used for the enantioselective sensing of chiral amino alcohols, demonstrating potential applications in analytical chemistry for the accurate measurement of both the total amount and enantiomeric excess of several amino alcohols at micromolar concentrations (Liu, Pestano, & Wolf, 2008).
Molecular Structure and Characterization
- Research has also focused on the synthesis of cyclic amino acid esters and their structural determination via single crystal X-ray diffraction analysis. These studies contribute to our understanding of molecular structure and are crucial for the development of new pharmaceuticals and materials (Moriguchi et al., 2014).
Antibacterial Agents
- There have been studies on the preparation of 7-substituted-1-tert-butyl-6-fluoroquinolone-3-carboxylic acids and 7-substituted-1-tert-butyl-6-fluoro-1,8-naphthyridine-3-carboxylic acids. These compounds have been tested for antibacterial activities, showing the potential for developing new antibacterial agents. Compound 18b, in particular, exhibited favorable microbiological activity and pharmacokinetic profile, highlighting its potential for clinical evaluation (Bouzard et al., 1989).
Soluble Chloro- and Aryl(naphthalocyaninato)indium(III) Complexes
- The synthesis of highly soluble chloro(naphthalocyaninato)indium(III) compounds has been reported, with characterization through various spectroscopic methods. These compounds, due to their high solubility and low tendencies to form aggregates, present interesting prospects for investigations into their nonlinear optical properties, especially for optical limiting applications (Schneider et al., 2001).
Biosynthesis and Carbonyl Reduction
- In a study exploring the biosynthesis of key intermediates for atorvastatin and rosuvastatin, carbonyl reductase from Rhodosporidium toruloides was utilized to synthesize tert-butyl (3R,5S)-6-chloro-3,5-dihydroxyhexanoate from tert-butyl (S)-6-chloro-5-hydroxy-3-oxohexanoate, demonstrating the enzyme's excellent activity and potential for industrial biotransformation processes (Liu et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydro-1H-1,6-naphthyridine-6-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O2.ClH/c1-13(2,3)17-12(16)15-8-6-11-10(9-15)5-4-7-14-11;/h10-11,14H,4-9H2,1-3H3;1H/t10-,11-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGKLZISVNAKRIK-ACMTZBLWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2C(C1)CCCN2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC[C@H]2[C@H](C1)CCCN2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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